Cas no 1596-36-7 (Benzenesulfonamide,N-(4,5-dichloro-2-nitrophenyl)-)

• Product Name: Benzenesulfonamide,N-(4,5-dichloro-2-nitrophenyl)-
• CAS No: 1596-36-7
• MF: C₁₂H₈Cl₂N₂O₄S
• MW: 347.173919677734
• CID: 197726
• PubChem ID: 352925
• Update Time: 2025-05-19

Benzenesulfonamide,N-(4,5-dichloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(4,5-dichloro-2-nitrophenyl)-
• N-(4,5-dichloro-2-nitro-phenyl)benzenesulfonamide
• Benzene, 1,2-dichloro-4-benzenesulfonamido-5-nitro-
• N-(4,5-Dichloro-2-nitrophenyl)benzenesulfonamide
• NSC-529074
• UNII-TO6L0EJM7Y
• Benzene,2-dichloro-4-benzenesulfonamido-5-nitro-
• Benzenesulfonanilide, 4',5'-dichloro-2'-nitro-
• DTXSID50326484
• 1,2-Dichloro-4-benzenesulfonamido-5-nitrobenzene
• TO6L0EJM7Y
• WLN: WSR&MR CG DG FNW
• NSC529074
• Q27290060
• Benzenesulfonamide, N-(4,5-dichloro-2-nitrophenyl)-
• Benzenesulfonanilide,5'-dichloro-2'-nitro-
• Benzenesulfonamide,5-dichloro-2-nitrophenyl)-
• 1596-36-7
• 1,2-Dichloro-4-benzenesulphonamido-5-nitrobenzene

• Inchi： 1S/C12H8Cl2N2O4S/c13-9-6-11(12(16(17)18)7-10(9)14)15-21(19,20)8-4-2-1-3-5-8/h1-7,15H
• InChI Key： SIFMHMJKGWTAME-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NS(C1C=CC=CC=1)(=O)=O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 345.95834
• Monoisotopic Mass: 345.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 483.3°Cat760mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.665
• PSA: 89.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Benzenesulfonamide,N-(4,5-dichloro-2-nitrophenyl)-

Benzenesulfonamide, N-(4,5-Dichloro-2-Nitrophenyl)-: A Comprehensive Overview

Benzenesulfonamide, N-(4,5-Dichloro-2-Nitrophenyl)-, commonly referred to by its CAS number 1596-36-7, is a compound of significant interest in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzenesulfonamide group with a substituted phenyl ring. The substituents on the phenyl ring—specifically the 4,5-dichloro and 2-nitro groups—contribute to its distinct chemical properties and reactivity.

The molecular formula of this compound is C₈H₆Cl₂N₂O₄S, and it has a molecular weight of 319.18 g/mol. Its structure consists of a benzene ring with a sulfonamide group attached at the para position. The sulfonamide group (-SO₂NH-) is known for its stability and ability to form strong hydrogen bonds, making it a valuable functional group in drug design and material science.

Recent studies have highlighted the potential of Benzenesulfonamide, N-(4,5-Dichloro-2-Nitrophenyl)- in the development of new pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with enhanced pharmacokinetic properties. For instance, the presence of the nitro group on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. The dichloro substitution pattern on the phenyl ring enhances its stability under harsh environmental conditions, making it suitable for use in pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of CAS No. 1596-36-7 typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable chlorosulfonate with an amine derivative containing the 4,5-dichloro-2-nitrophenyl group. This method ensures high yields and purity levels, which are critical for its intended applications.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various analytical techniques and purification methods.

In terms of safety considerations, while N-(4,5-Dichloro-2-Nitrophenyl)benzenesulfonamide is not classified as a hazardous substance under standard conditions, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using personal protective equipment when working with this compound to ensure worker safety.

The latest research into this compound has focused on its potential as an intermediate in the synthesis of advanced materials. For example, studies have shown that derivatives of this compound can be used to create high-performance polymers with applications in electronics and optoelectronics. These findings underscore its versatility across multiple disciplines within chemistry.

In conclusion, CAS No. 1596-36-7, or N-(4,5-Dichloro-2-Nitrophenyl)benzenesulfonamide, is a multifaceted compound with diverse applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers seeking innovative solutions across these fields.